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Compound of Interest

Compound Name: D-Galacturonic Acid

CAS No.: 25990-10-7

Cat. No.: B212832 Get Quote

Executive Hazard Assessment
D-Galacturonic Acid (CAS: 685-73-4 / 91510-62-2 for monohydrate) is an oxidized sugar acid

derived from pectin. While generally recognized as low-toxicity, its acidic nature in solution and

physical form as a fine powder necessitates specific handling to prevent mucosal irritation and

regulatory non-compliance.
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Property Specification Operational Implication

Physical State
White to off-white crystalline

powder

Risk of dust inhalation;

potential respiratory irritant.

pH (10% aq.) ~2.0 – 3.0

Corrosive to eyes/mucous

membranes. Solutions may be

RCRA hazardous (D002) if pH

< 2.[3]

Solubility Soluble in water

Amenable to aqueous waste

streams only after

neutralization.

Reactivity
Stable; incompatible with

strong oxidizers/bases

Segregate from nitrates,

perchlorates, and strong

alkalis.

RCRA Status Not P-listed or U-listed

Regulated based on

characteristics (Corrosivity) if

not neutralized.

Pre-Disposal Logistics & PPE
Before initiating disposal, ensure the following barrier protections are active. This is a self-

validating safety step: if you cannot check off all items, do not proceed.

Respiratory: NIOSH N95 (minimum) or P100 respirator if handling open powder >100g

outside a fume hood.

Ocular: Chemical splash goggles (ANSI Z87.1). Safety glasses are insufficient for acidic

powder handling due to dust migration risks.

Dermal: Nitrile gloves (0.11 mm thickness minimum). Double-gloving recommended for liquid

handling.

Disposal Decision Logic
Do not guess. Follow this decision tree to determine the compliant waste stream.
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Figure 1: Decision matrix for determining the appropriate waste stream for D-Galacturonic
Acid based on physical state and local regulations.

Detailed Disposal Protocols
Protocol A: Solid Waste (Preferred Method)
Rationale: While D-Galacturonic Acid is not strictly hazardous, disposing of white chemical

powders in regular trash triggers "unknown chemical" alarms for custodial staff and waste

auditors. The safest route is the Chemical Waste stream.

Containment: Transfer waste powder into a clear polyethylene bag or a wide-mouth HDPE

jar.

Labeling: Affix a hazardous waste label.

Constituents: "D-Galacturonic Acid (Solid)"[4]

Hazard Checkbox: "Irritant" (if available), otherwise "Non-Hazardous".

Segregation: Do not mix with oxidizing solids (e.g., nitrates) in the same secondary

container.

Disposal: Request pickup by your facility's EHS or Hazardous Waste Management vendor.

Protocol B: Aqueous Neutralization (Conditional "Green" Route)
Rationale: Many municipal water treatment authorities permit the discharge of sugar acids if

neutralized, as they are readily biodegradable (high Biological Oxygen Demand). Verify this

with your local EHS officer before proceeding.

Reagents Required:

Sodium Bicarbonate (

) or Sodium Hydroxide (

)

pH strips or meter
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Beaker and magnetic stir bar

Step-by-Step Methodology:

Dilution: Ensure the D-Galacturonic acid solution is diluted to <10% concentration to

manage exotherms.

Setup: Place the beaker in a fume hood (neutralization generates

gas if using bicarbonate).

Titration:

Slowly add Sodium Bicarbonate while stirring.

Observation: Watch for effervescence (bubbling).

Verification: Test pH. Target range is 6.0 – 9.0.

Discharge:

If pH is stable within range: Pour down the laboratory sink drain.

Flush: Run cold tap water for 2-3 minutes to ensure complete flushing of the plumbing

trap.

Emergency Spill Management
In the event of an accidental release during the disposal process:

Solid Spill:

Do not sweep dry. This creates dust.

Cover spill with wet paper towels to dampen the powder.

Scoop up damp material and place in a waste bag (Protocol A).

Wipe surface with water.
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Liquid Spill:

Cover with a neutralization absorbent (e.g., sodium carbonate or commercial acid spill kit).

Wait for bubbling to cease.

Collect residue as chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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6. Appendix B - Disposal of Nonhazardous Laboratory Waste Down The Sanitary Sewer for
Ithaca Campus | Environment, Health and Safety [ehs.cornell.edu]

To cite this document: BenchChem. [D-Galacturonic Acid: Operational Disposal Protocol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b212832#d-galacturonic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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